Cas no 220640-14-2 (N-methylthian-4-amine)

• Product Name: N-methylthian-4-amine
• CAS No: 220640-14-2
• MF: C₆H₁₃NS
• MW: 131.23912024498
• MDL: MFCD12187236
• CID: 1076929
• PubChem ID: 21709907
• Update Time: 2025-06-11

N-methylthian-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyltetrahydro-2H-thiopyran-4-amine hydrochloride
• methyl-(tetrahydro-thiopyran-4-yl)-amine
• N-methyltetrahydro-2H-thiopyran-4-amine(SALTDATA: HCl)
• FT-0683119
• I05-1708
• methyl(tetrahydro-2H-thiopyran-4-yl)amine
• methyl-(tetrahydrothiopyran-4-yl)amine
• N-methylthian-4-amine hydrochloride
• SureCN4157663
• N-methylthian-4-amine
• N-methyltetrahydro-2H-thiopyran-4-amine
• ZPKZOGQAVBTWOZ-UHFFFAOYSA-N
• STL377979
• BBL032171
• 2H-Thiopyran-4-amine, tetrahydro-N-methyl-
• N-methyltetrahydro-2H-thiopyran-4-amine(SALTDATA
• methyl(tetrahydro-2H-thiopyran-4-yl)amine hydrochloride
• 220640-14-2
• EN300-160887
• AKOS005173655
• AS-63932
• CS-0301424
• SCHEMBL3254661
• N-METHYL-N-TETRAHYDRO-2H-THIOPYRAN-4-YLAMINE
• D93432
• ALBB-012271

• MDL： MFCD12187236
• Inchi： 1S/C6H13NS/c1-7-6-2-4-8-5-3-6/h6-7H,2-5H2,1H3
• InChI Key： ZPKZOGQAVBTWOZ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)NC

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1

N-methylthian-4-amine Security Information

• HazardClass：IRRITANT

Additional information on N-methylthian-4-amine

Introduction to N-methylthian-4-amine (CAS No. 220640-14-2)

N-methylthian-4-amine, with the chemical formula C₅H₉NS, is a significant compound in the field of pharmaceutical and chemical research. This compound is identified by its unique CAS number, CAS No. 220640-14-2, which distinguishes it in the vast registry of chemical substances. The molecular structure of N-methylthian-4-amine features a thiophene ring substituted with an amine group at the 4-position, further modified by a methyl group. This structural configuration imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The synthesis of N-methylthian-4-amine involves multi-step organic reactions, often starting from commercially available thiophene derivatives. The process typically includes functional group transformations such as alkylation and amination, which require precise control over reaction conditions to ensure high yield and purity. Advanced techniques in catalysis and purification have been employed to optimize the synthesis, making it more efficient and scalable for industrial applications.

In recent years, N-methylthian-4-amine has garnered attention in the pharmaceutical industry due to its potential role as a precursor in the development of bioactive molecules. Researchers have been exploring its utility in creating novel therapeutic agents that target various diseases. The thiophene core is a common motif in many pharmacologically active compounds, known for its ability to interact with biological targets effectively.

One of the most promising areas of research involving N-methylthian-4-amine is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with several diseases, including cancer. By modifying the structure of N-methylthian-4-amine, scientists aim to develop inhibitors that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory effects on certain kinases, suggesting their potential as lead compounds for drug development.

Additionally, N-methylthian-4-amine has been investigated for its antimicrobial properties. The structural features of thiophene derivatives often contribute to their ability to disrupt microbial cell membranes or interfere with essential metabolic pathways. Research has demonstrated that certain analogs of N-methylthian-4-amine exhibit significant activity against Gram-positive bacteria and fungi. This finding opens up possibilities for developing new antimicrobial agents to combat drug-resistant infections, a pressing global health issue.

The compound's versatility also extends to material science applications. The unique electronic properties of the thiophene ring make N-methylthian-4-amine a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. These materials are increasingly used in displays, solar cells, and other advanced technological devices. By incorporating N-methylthian-4-amine into these materials, researchers aim to enhance their performance and durability.

From a regulatory perspective, the handling and use of N-methylthian-4-amine must comply with established safety protocols to ensure worker protection and environmental safety. While it is not classified as a hazardous substance under current regulations, proper storage conditions and handling procedures are essential to prevent any unintended consequences.

The future directions of research on N-methylthian-4-amine are multifaceted. Continued exploration into its pharmacological potential will likely uncover new therapeutic applications, while advancements in synthetic chemistry may lead to more efficient production methods. Collaborative efforts between academia and industry are crucial to translate these findings into tangible benefits for society.

In conclusion, N-methylthian-4-amine (CAS No. 220640-14-2) is a versatile compound with significant implications in pharmaceuticals, materials science, and beyond. Its unique structural features and chemical properties make it a valuable building block for various applications. As research progresses, the full potential of this compound is expected to be realized, contributing to advancements in medicine and technology.